Cas no 104074-02-4 (Pentanoic acid, 5-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-,ethyl ester)

• Product Name: Pentanoic acid, 5-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-,ethyl ester
• CAS No: 104074-02-4
• MF: C₉H₁₄N₂O₂S₃
• MW: 278.414658069611
• CID: 1140404
• Update Time: 2024-07-27

Pentanoic acid, 5-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-,ethyl ester
• Pentanoic acid, 5-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-, ethyl ester

• Inchi： 1S/C9H14N2O2S3/c1-2-13-7(12)5-3-4-6-15-9-11-10-8(14)16-9/h2-6H2,1H3,(H,10,14)
• InChI Key： ULIBCTIWZBLKRD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCCSC1=NNC(=S)S1

Computed Properties

• Exact Mass: 278.02192

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Melting Point: 53 °C
• Boiling Point: 366.7±44.0 °C(Predicted)
• PSA: 50.69
• pka: 5.41±0.40(Predicted)